Cas no 1396863-86-7 (N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1396863-86-7
• MF: C₁₃H₁₂N₆OS
• MW: 300.338979721069
• CID: 6312924
• PubChem ID: 71791758
• Update Time: 2025-10-22

N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide
• N-(4,5-dimethylthiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide
• VU0539146-1
• F6238-0234
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-imidazol-1-ylpyridazine-3-carboxamide
• 1396863-86-7
• AKOS024541711

• Inchi： 1S/C13H12N6OS/c1-8-9(2)21-13(15-8)16-12(20)10-3-4-11(18-17-10)19-6-5-14-7-19/h3-7H,1-2H3,(H,15,16,20)
• InChI Key： GZSAPTFXFKATRV-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C)NC(C1=CC=C(N=N1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 300.07933020g/mol
• Monoisotopic Mass: 300.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide

Recent Advances in the Study of N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS: 1396863-86-7)

The compound N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS: 1396863-86-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique pyridazine and imidazole moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide to enhance its pharmacological properties. Researchers have employed structure-activity relationship (SAR) analyses to identify key functional groups responsible for its bioactivity. These efforts have led to the development of derivatives with improved potency and selectivity, particularly in the context of kinase inhibition. The compound's ability to modulate specific kinase pathways has positioned it as a promising candidate for the treatment of various cancers and inflammatory diseases.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting aberrant signaling pathways associated with tumorigenesis. For instance, N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide has shown potent inhibitory effects on the proliferation of cancer cell lines, including those resistant to conventional therapies. Mechanistic studies reveal that the compound acts by selectively inhibiting key kinases involved in cell cycle regulation and apoptosis, thereby offering a potential therapeutic strategy for overcoming drug resistance in oncology.

Beyond its anticancer properties, recent research has explored the compound's anti-inflammatory and immunomodulatory effects. Preclinical models have indicated that N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide can attenuate inflammatory responses by modulating cytokine production and immune cell activation. These findings suggest its potential utility in treating autoimmune disorders and chronic inflammatory conditions, although further validation in clinical settings is required.

Pharmacokinetic and toxicological assessments of N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide have also been conducted to evaluate its suitability for clinical development. Preliminary data indicate favorable bioavailability and a manageable safety profile, supporting its progression to early-phase clinical trials. However, challenges such as metabolic stability and off-target effects remain to be addressed through further optimization.

In conclusion, N-(4,5-dimethyl-1,3-thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide (CAS: 1396863-86-7) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Ongoing research efforts are expected to yield deeper insights into its mechanism of action and therapeutic potential, paving the way for its translation into clinical applications. The compound's unique chemical structure and multifaceted biological activities underscore its significance in the evolving landscape of chemical biology and drug discovery.